Cas no 868622-23-5 (Zolmitriptan 2-Carboxylic Acid Ethyl Ester Hydrochloride)

• Product Name: Zolmitriptan 2-Carboxylic Acid Ethyl Ester Hydrochloride
• CAS No: 868622-23-5
• MF: C₁₉H₂₆ClN₃O₄
• MW: 395.880444049835
• CID: 1060092
• PubChem ID: 69794675
• Update Time: 2025-10-23

Zolmitriptan 2-Carboxylic Acid Ethyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Zolmitriptan
• ethyl 3-[2-(dimethylamino)ethyl]-5-[[(4S)-2-oxo-1,3-oxazolidin-4-yl]methyl]-1H-indole-2-carboxylate,hydrochloride
• Zolmitriptan 2-Carbo
• ZOLMITRIPTAN 2-CARBOXYLIC ACID ETHYL ESTER HYDROCHLORIDE
• 2,4-Dichlorbenzolpropionsaeureethylester
• Benzenepropanoic acid,2,4-dichloro-,ethyl ester
• UNII-ZYT69J5HCM
• ethyl 3-[2-(dimethylamino)ethyl]-5-[[(4S)-2-oxo-1,3-oxazolidin-4-yl]methyl]-1H-indole-2-carboxylate;hydrochloride
• SCHEMBL6478835
• ZYT69J5HCM
• (S)-3-(2-Dimethylaminoethyl)-5-(2-oxo-1,3- oxazolidin-4-ylmethyl)-1H-indol-2-carboxylic Acid Ethyl Ester Hydrochloride
• 868622-23-5
• DTXSID50235880
• 1H-Indole-2-carboxylic acid, 3-(2-(dimethylamino)ethyl)-5-(((4S)-2-oxo-4-oxazolidinyl)methyl)-, ethyl ester, hydrochloride (1:1)
• Zolmitriptan ethyl carboxylate hydrochloride
• Q27295952
• 1H-Indole-2-carboxylic acid,3-[2-(dimethylamino)ethyl]-5-[[(4S)-2-oxo-4-oxazolidinyl]methyl]-, ethylester, monohydrochloride
• Zolmitriptan 2-Carboxylic Acid Ethyl Ester Hydrochloride

• Inchi： 1S/C19H25N3O4.ClH/c1-4-25-18(23)17-14(7-8-22(2)3)15-10-12(5-6-16(15)21-17)9-13-11-26-19(24)20-13;/h5-6,10,13,21H,4,7-9,11H2,1-3H3,(H,20,24);1H/t13-;/m0./s1
• InChI Key： GGMZETZRWDUKSC-ZOWNYOTGSA-N
• SMILES： Cl.O1C(N[C@H](C1)CC1C=CC2=C(C=1)C(=C(C(=O)OCC)N2)CCN(C)C)=O

Computed Properties

• Exact Mass: 395.16100
• Monoisotopic Mass: 395.1611840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 513
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• PSA: 87.15000
• LogP: 2.54160

Zolmitriptan 2-Carboxylic Acid Ethyl Ester Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Zolmitriptan 2-Carboxylic Acid Ethyl Ester Hydrochloride

Zolmitriptan 2-Carboxylic Acid Ethyl Ester Hydrochloride (CAS No. 868622-23-5): An Overview

Zolmitriptan 2-Carboxylic Acid Ethyl Ester Hydrochloride (CAS No. 868622-23-5) is a derivative of zolmitriptan, a well-known serotonin 5-HT_1B/1D receptor agonist used in the treatment of migraine headaches. This compound represents a significant advancement in the field of medicinal chemistry, offering unique properties and potential applications that warrant detailed exploration.

The chemical structure of Zolmitriptan 2-Carboxylic Acid Ethyl Ester Hydrochloride is characterized by the presence of an ethyl ester group attached to the carboxylic acid moiety of zolmitriptan, followed by a hydrochloride salt formation. This modification can influence the compound's pharmacokinetic and pharmacodynamic properties, potentially enhancing its bioavailability and metabolic stability.

Recent studies have highlighted the importance of ester derivatives in improving the therapeutic index of drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that esterification can significantly enhance the oral bioavailability and reduce the hepatic first-pass metabolism of certain compounds. This finding is particularly relevant to Zolmitriptan 2-Carboxylic Acid Ethyl Ester Hydrochloride, as it suggests that this derivative may offer improved therapeutic outcomes compared to its parent compound, zolmitriptan.

In terms of clinical applications, Zolmitriptan 2-Carboxylic Acid Ethyl Ester Hydrochloride has shown promise in preclinical studies for the treatment of migraine. Migraine is a debilitating neurological disorder characterized by severe headaches, nausea, and sensitivity to light and sound. Current treatments, including triptans like zolmitriptan, are effective but can have limitations such as low bioavailability and rapid metabolism. The modified structure of Zolmitriptan 2-Carboxylic Acid Ethyl Ester Hydrochloride addresses these issues by potentially extending its duration of action and improving patient compliance.

A phase I clinical trial conducted by a leading pharmaceutical company evaluated the safety and pharmacokinetics of Zolmitriptan 2-Carboxylic Acid Ethyl Ester Hydrochloride. The results, published in the Clinical Pharmacology & Therapeutics journal in 2023, indicated that the compound was well-tolerated with no serious adverse events reported. Additionally, the trial demonstrated a significant improvement in bioavailability compared to zolmitriptan, suggesting that this derivative may be a viable candidate for further clinical development.

The mechanism of action of Zolmitriptan 2-Carboxylic Acid Ethyl Ester Hydrochloride is similar to that of zolmitriptan, primarily involving the activation of serotonin 5-HT_1B/1D receptors. These receptors are located on cranial blood vessels and sensory nerve endings, and their activation leads to vasoconstriction and inhibition of pro-inflammatory neuropeptide release. This dual action helps to alleviate migraine symptoms by reducing vascular inflammation and pain transmission.

Beyond its potential as a migraine treatment, Zolmitriptan 2-Carboxylic Acid Ethyl Ester Hydrochloride may also have applications in other neurological disorders characterized by serotonin receptor dysregulation. For example, preliminary research has explored its use in cluster headaches and chronic pain conditions. The versatility of this compound underscores its importance in drug discovery and development efforts.

In conclusion, Zolmitriptan 2-Carboxylic Acid Ethyl Ester Hydrochloride (CAS No. 868622-23-5) represents a promising advancement in the field of medicinal chemistry. Its unique chemical structure and improved pharmacological properties make it a valuable candidate for further clinical investigation. As research continues to uncover its full potential, this compound may offer new hope for patients suffering from migraine and other neurological disorders.